Cas no 937600-73-2 ([2-(Cyclohexylmethoxy)phenyl]methanamine)

• Product Name: [2-(Cyclohexylmethoxy)phenyl]methanamine
• CAS No: 937600-73-2
• MF: C₁₄H₂₁NO
• MW: 219.322643995285
• CID: 6336369
• PubChem ID: 19627414
• Update Time: 2025-06-14

[2-(Cyclohexylmethoxy)phenyl]methanamine Chemical and Physical Properties

Names and Identifiers

• 2-cyclohexylmethoxy-benZylamine
• EN300-6478829
• (2-(Cyclohexylmethoxy)phenyl)methanamine
• 937600-73-2
• CS-0253638
• [2-(cyclohexylmethoxy)phenyl]methanamine
• SCHEMBL20472353
• AKOS000198064
• [2-(Cyclohexylmethoxy)phenyl]methanamine

• Inchi： 1S/C14H21NO/c15-10-13-8-4-5-9-14(13)16-11-12-6-2-1-3-7-12/h4-5,8-9,12H,1-3,6-7,10-11,15H2
• InChI Key： HVAYQGHLKLBVTI-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1CN)CC1CCCCC1

Computed Properties

• Exact Mass: 219.162314293g/mol
• Monoisotopic Mass: 219.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.2Ų

Additional information on [2-(Cyclohexylmethoxy)phenyl]methanamine

Comprehensive Overview of [2-(Cyclohexylmethoxy)phenyl]methanamine (CAS No. 937600-73-2)

[2-(Cyclohexylmethoxy)phenyl]methanamine, with the CAS number 937600-73-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique cyclohexylmethoxy and phenylmethanamine functional groups, exhibits potential applications in drug development and material science. Its molecular structure, combining aromatic and aliphatic components, makes it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its role as a building block for bioactive compounds, given its ability to modulate receptor interactions.

The synthesis of [2-(Cyclohexylmethoxy)phenyl]methanamine involves multi-step organic reactions, often starting from readily available precursors like cyclohexanol and benzaldehyde derivatives. Recent advancements in green chemistry have optimized its production, reducing waste and improving yields. This aligns with the growing demand for sustainable chemical processes, a hot topic in both academic and industrial circles. The compound’s stability under various pH conditions further enhances its utility in formulation development, a key focus area for pharmaceutical companies.

One of the most searched questions about CAS 937600-73-2 relates to its biological activity. Preliminary studies suggest that derivatives of this compound may interact with central nervous system (CNS) targets, sparking interest in neurological research. However, comprehensive toxicity studies and clinical trials are still needed to validate these findings. This gap presents opportunities for researchers exploring novel therapeutic agents, especially in areas like neurodegenerative diseases and pain management.

From an industrial perspective, [2-(Cyclohexylmethoxy)phenyl]methanamine is valued for its solubility profile and compatibility with common solvents, making it suitable for scale-up production. Manufacturers emphasize its role in high-purity intermediates, catering to the stringent requirements of GMP-certified facilities. The compound’s patent landscape is another frequently searched topic, with several applications pending in the fine chemicals sector.

In summary, 937600-73-2 represents a promising candidate for diverse applications, bridging gaps between organic synthesis and applied pharmacology. Its relevance to drug discovery pipelines and material innovation ensures continued interest from both academia and industry. Future research directions may explore its structure-activity relationships (SAR) and formulation stability, addressing critical questions raised by the scientific community.